5-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C17H22N2O6S2 and its molecular weight is 414.49. The purity is usually 95%.
BenchChem offers high-quality 5-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Targeting Muscarinic Receptors : The compound’s structure suggests potential interactions with muscarinic receptors, specifically M1, M2, and M3 subtypes. These receptors play crucial roles in various physiological processes, including neurotransmission, smooth muscle contraction, and glandular secretions .
- Bronchoconstriction and Salivation : In the airways, M3 receptor stimulation leads to bronchoconstriction, while in salivary glands, it increases fluid and mucus secretion. Researchers explore the compound’s effects on these receptors for therapeutic applications .
- Enantioselective Amination : Recent studies have investigated the enantioselective amination at the C-2 position of related oxazol-5(2H)-ones. The compound’s structural features make it an interesting substrate for organocatalytic transformations, potentially leading to novel chiral compounds .
- Hydrates, Solvates, and Polymorphs : Beyond its medicinal applications, researchers explore the compound’s solid-state properties. Investigating hydrates, solvates, and polymorphs can provide insights into crystal engineering, stability, and dissolution behavior .
- Pesticide Development : The compound’s unique structure may offer opportunities for designing novel pesticides. Researchers investigate its effects on pests, including insects and plant pathogens, aiming for environmentally friendly solutions .
Medicinal Chemistry and Drug Development
Organocatalysis and Asymmetric Synthesis
Materials Science and Polymorphism
Agrochemicals and Pest Control
properties
IUPAC Name |
5-(3-cyclohexylsulfonylazetidin-1-yl)sulfonyl-3-methyl-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O6S2/c1-18-15-9-13(7-8-16(15)25-17(18)20)27(23,24)19-10-14(11-19)26(21,22)12-5-3-2-4-6-12/h7-9,12,14H,2-6,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQHPRDOPMZFMFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)S(=O)(=O)N3CC(C3)S(=O)(=O)C4CCCCC4)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.